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Compound of Interest

Compound Name: P,P'-dde

Cat. No.: B1669914

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical guidance for the handling and disposal of
p,p'-Dichlorodiphenyldichloroethylene (p,p'-DDE). Adherence to these protocols is mandatory
to ensure the safety of all researchers, scientists, and drug development professionals and to
maintain compliance with regulatory standards.

p,p'-DDE is a persistent metabolite of the organochlorine pesticide DDT.[1][2] It is recognized
as a toxic substance that is suspected of causing cancer and may cause damage to organs
through prolonged or repeated exposure. The Environmental Protection Agency (EPA) has
classified p,p'-DDE as a Group B2, probable human carcinogen.[2] Acute exposure can lead to
central nervous system effects such as headaches, nausea, and convulsions.[2] Therefore,
meticulous planning and execution of all procedures involving this compound are of paramount
importance.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for p,p'-DDE.
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Property Value Reference
CAS Number 72-55-9
Molecular Formula C14HsCla
Molecular Weight 318.03 g/mol
White crystalline solid or white
Appearance
powder
Melting Point 190 to 194°F (88 to 90°C)
- _ 601.7°F at 760 mmHg
Boiling Point
(316.5°C)
Water Solubility < 0.1 mg/mL at 72°F
Oral Cancer Slope Factor 0.34 (mg/kg/d)—1
EPA Carcinogenicity Group B2 (Probable Human
Classification Carcinogen)

Operational Plan: Step-by-Step Handling of p,p'-DDE

This section details the necessary precautions and procedures for safely handling p,p’-DDE in
a laboratory setting.

Pre-Handling Preparations

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of p,p'-DDE to be used and the potential for exposure.

» Designated Area: Designate a specific, well-ventilated area for handling p,p’'-DDE, preferably
within a chemical fume hood.

o Personal Protective Equipment (PPE) Inspection: Before entering the designated handling
area, inspect all PPE for integrity. Arecommended PPE ensemble includes:

o Eye and Face Protection: Safety glasses with side shields or chemical splash goggles. A
face shield is recommended if there is a splash hazard.
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o Hand Protection: Chemical-resistant gloves (e.g., Nitrile).
o Body Protection: A laboratory coat or chemical-resistant suit.

o Respiratory Protection: While not always required for small quantities handled in a fume
hood, a NIOSH-approved respirator may be necessary if there is a risk of aerosolization or
if handling larger quantities.

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily
accessible and have been recently tested. Have a spill kit appropriate for solid chemical
spills readily available.

Handling Procedure

e Weighing and Transfer:
o Handle p,p'-DDE as a solid to minimize the risk of inhalation.

o If weighing is necessary, do so within a chemical fume hood or a balance enclosure to
contain any airborne patrticles.

o Use appropriate tools (e.g., spatulas) for transfers to prevent contamination.
» Solution Preparation:
o If preparing a solution, add the solid p,p’-DDE to the solvent slowly to avoid splashing.
o Keep containers covered as much as possible during the process.
e General Handling:
o Avoid direct contact with the skin, eyes, and clothing.
o Do not eat, drink, or smoke in the designated handling area.

o Wash hands thoroughly with soap and water after handling p,p'-DDE, even if gloves were

worn.
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Post-Handling Decontamination

o Equipment: Decontaminate all non-disposable equipment that has come into contact with
p,p'-DDE using a suitable solvent (e.g., ethanol) followed by a thorough wash with soap and

water.
o Work Surfaces: Clean and decontaminate all work surfaces within the designated area.

o PPE Removal: Remove PPE in a manner that avoids contaminating yourself and the
surrounding area. Dispose of single-use PPE as hazardous waste.

Disposal Plan: Managing p,p'-DDE Waste

Proper disposal of p,p’-DDE and associated contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

e Hazardous Waste Identification: All p,p’-DDE waste, including unused product, contaminated
lab supplies (e.qg., gloves, pipette tips, paper towels), and empty containers, must be treated

as hazardous waste.
o Waste Containers:
o Use designated, leak-proof, and clearly labeled hazardous waste containers.

o The label should include the words "Hazardous Waste," the chemical name (p,p'-
Dichlorodiphenyldichloroethylene), and the associated hazards (e.g., Toxic, Carcinogen).

e Segregation: Do not mix p,p'-DDE waste with other waste streams unless specifically
instructed to do so by your institution's environmental health and safety (EHS) department.

Storage of Hazardous Waste

o Storage Area: Store hazardous waste containers in a designated, secure, and well-ventilated
area away from incompatible materials.
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» Container Management: Keep waste containers closed at all times, except when adding
waste.

Final Disposal

o Licensed Disposal Vendor: Arrange for the collection and disposal of p,p'-DDE waste
through a licensed hazardous waste disposal company.

o Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal regulations. Consult with your institution's EHS department for specific guidance and
procedures.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the operational and disposal plan for
handling p,p'-DDE.
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Caption: Workflow for the safe handling and disposal of p,p’-DDE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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